Cas no 18817-07-7 (1,3,5,7-Tetraoxa-2,6-diarsa-4,8-disilacyclooctane,2,4,4,6,8,8-hexaphenyl-)

• Product Name: 1,3,5,7-Tetraoxa-2,6-diarsa-4,8-disilacyclooctane,2,4,4,6,8,8-hexaphenyl-
• CAS No: 18817-07-7
• MF: C₃₆H₃₀As₂O₄Si₂
• MW: 732.635212421417
• MDL: MFCD00043745
• CID: 136331
• PubChem ID: 17999319
• Update Time: 2025-06-10

1,3,5,7-Tetraoxa-2,6-diarsa-4,8-disilacyclooctane,2,4,4,6,8,8-hexaphenyl- Chemical and Physical Properties

Names and Identifiers

• 1,3,5,7-Tetraoxa-2,6-diarsa-4,8-disilacyclooctane,2,4,4,6,8,8-hexaphenyl-
• 244688-HEXAPHENYL-1357-TETRAOXA-26-DIARSA-48-DISILACYCLOOCTANE
• DIPHENYLSILANEDIOL-PHENYLARSONIC ACID CYCLIC DIESTER ---WHITE POWDER---
• 1,3,5,7-T<wbr>
• 2,4,4,6,8<wbr>
• 244688-He<wbr>
• Arsenosiloxane II
• LogP
• DIPHENYLSILANEDIOL-PHENYLARSONIC ACID CYCLIC DIESTER
• MFCD00043745
• 2,4,4,6,8,8-hexakis-phenyl-1,3,5,7,2,6,4,8-tetraoxadiarsadisilocane
• 2,4,4,6,8,8-hexaphenyl-1,3,5,7,2,6,4,8-tetraoxadiarsadisilocane
• FT-0622488
• DTXSID801100681
• AKOS015911592
• 18817-07-7

• MDL： MFCD00043745
• Inchi： 1S/C36H30As2O4Si2/c1-7-19-31(20-8-1)37-39-43(33-23-11-3-12-24-33,34-25-13-4-14-26-34)41-38(32-21-9-2-10-22-32)42-44(40-37,35-27-15-5-16-28-35)36-29-17-6-18-30-36/h1-30H
• InChI Key： ZKVLQXIJGZSMRW-UHFFFAOYSA-N
• SMILES： [As]1(C2C=CC=CC=2)O[Si](C2C=CC=CC=2)(C2C=CC=CC=2)O[As](C2C=CC=CC=2)O[Si](C2C=CC=CC=2)(C2C=CC=CC=2)O1

Computed Properties

• Exact Mass: 732.01100
• Monoisotopic Mass: 732.011
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 44
• Rotatable Bond Count: 6
• Complexity: 738
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 36.9A^2

Experimental Properties

• Boiling Point: 647.4°C at 760 mmHg
• Flash Point: 273.9°C
• PSA: 36.92000
• LogP: 3.37040

Additional information on 1,3,5,7-Tetraoxa-2,6-diarsa-4,8-disilacyclooctane,2,4,4,6,8,8-hexaphenyl-

1,3,5,7-Tetraoxa-2,6-diarsa-4,8-disilacyclooctane,2,4,4,6,8,8-hexaphenyl- (CAS No. 18817-07-7)

The compound 1,3,5,7-Tetraoxa-2,6-diarsa-4,8-disilacyclooctane, specifically the 2,4,4,6,8,8-hexaphenyl derivative (CAS No. 18817-07-7), is a highly specialized organometallic compound with a unique molecular architecture. This compound belongs to the class of arsenic-silicon macrocycles, which have garnered significant attention in the fields of materials science and coordination chemistry due to their potential applications in catalysis and electronic materials.

The molecular structure of this compound is characterized by a cyclooctane framework containing four oxygen atoms at positions 1, 3, 5, and 7. Additionally, arsenic atoms are positioned at carbons 2 and 6 (diarsa), while silicon atoms are located at positions 4 and 8 (disilacyclooctane). The hexaphenyl substituents attached to these heteroatoms provide steric bulk and electronic modulation to the molecule. This combination of heteroatoms and phenyl groups creates a versatile platform for exploring novel chemical reactivity and physical properties.

Recent studies have focused on the electronic properties of this compound due to its potential as a building block for advanced materials. Research has demonstrated that the diarsa-disilacyclooctane system exhibits unique redox behavior and can act as a precursor for the synthesis of low-dimensional materials such as nanowires and two-dimensional heterostructures. These findings have implications for applications in optoelectronics and quantum computing.

In terms of synthesis and characterization methods for CAS No. 18817-07-7, modern techniques such as X-ray crystallography, nuclear magnetic resonance (NMR) spectroscopy (especially silicon-29 NMR), and mass spectrometry have been employed to confirm its structure. Computational studies using density functional theory (DFT) have also been conducted to investigate the electronic structure and bonding interactions within this molecule.

The incorporation of phenyl groups into the structure introduces significant steric hindrance around the arsenic and silicon centers. This steric bulk influences both the reactivity of these centers and their ability to coordinate with other molecules or ions. For instance, recent research has shown that this compound can act as a ligand in transition metal complexes due to its ability to stabilize multiple coordination sites simultaneously.

One area where this compound has shown promise is in catalytic applications. The combination of arsenic and silicon centers within a single molecule allows for dual catalytic functionalities in processes such as olefin polymerization or cross-coupling reactions. Additionally, its stability under various reaction conditions makes it a candidate for industrial applications where robust catalysts are required.

From an environmental standpoint, CAS No. 18817-07-7 has been evaluated for its biodegradation potential under controlled laboratory conditions. Studies indicate that while it is not readily biodegradable under aerobic conditions due to its complex structure,it does not exhibit acute toxicity towards aquatic organisms at environmentally relevant concentrations.

In summary, CAS No. 18817-07-7, known as 1,3,5,,tetraoxa diarsa disilacyclooctane hexaphenyl, represents an important class of organometallic compounds with diverse applications across multiple scientific disciplines.The ongoing research into its properties continues to uncover new opportunities for its use in advanced materials development,catalysis,and other cutting-edge technologies.